Cas no 1171341-82-4 (N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide
• CAS No: 1171341-82-4
• MF: C₂₀H₁₈ClN₅OS
• MW: 411.907821178436
• CID: 5913205
• PubChem ID: 42111297
• Update Time: 2025-10-29

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide
• AKOS024498978
• N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-1-ethyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-5-carboxamide
• F5118-0476
• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-ethyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-5-carboxamide
• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-ethyl-N-(pyridin-3-ylmethyl)pyrazole-3-carboxamide
• 1171341-82-4

• Inchi： 1S/C20H18ClN5OS/c1-3-26-16(8-10-23-26)19(27)25(12-14-5-4-9-22-11-14)20-24-17-13(2)6-7-15(21)18(17)28-20/h4-11H,3,12H2,1-2H3
• InChI Key： DSQLNQMQWDCMFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1SC(=N2)N(C(C1=CC=NN1CC)=O)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 411.0920591g/mol
• Monoisotopic Mass: 411.0920591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92.2Ų

Additional information on N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide

N-(7-Chloro-4-Methyl-1,3-Benzothiazol-2-Yl)-1-Ethyl-N-(Pyridin-3-Yl)Methyl-1H-Pyrazole-5-Carboxamide: A Comprehensive Overview

The compound N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide, identified by the CAS number 1171341-82-4, represents a sophisticated organic molecule with potential applications in various fields, including pharmaceuticals and advanced materials. This compound is characterized by its complex structure, which integrates multiple functional groups and aromatic systems, making it a subject of interest for both academic and industrial research.

The molecular structure of this compound is notable for its combination of a benzothiazole ring system, a pyridine moiety, and a pyrazole carboxamide group. The benzothiazole ring, substituted with chlorine and methyl groups, contributes to the molecule's stability and electronic properties. The pyridine group at the 3-position further enhances the compound's reactivity and selectivity in various chemical reactions. Additionally, the pyrazole carboxamide group plays a crucial role in modulating the compound's bioavailability and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. Researchers have reported that the compound exhibits significant inhibitory activity against key enzymes involved in these pathways, making it a promising candidate for further preclinical testing.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitutions, condensation reactions, and amide bond formations. The synthesis strategy often requires precise control over reaction conditions to ensure high yields and optimal purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches have been instrumental in guiding experimental efforts and optimizing the compound's performance.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile are critical considerations for its safe use. Preliminary studies indicate that the compound exhibits moderate biodegradability under aerobic conditions; however, further research is required to fully assess its environmental impact.

In conclusion, N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide stands as a remarkable example of modern organic chemistry's capabilities in designing complex molecules with tailored properties. Its potential applications span across multiple disciplines, underscoring the importance of continued research to unlock its full potential.